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Compound of Interest

Compound Name: 1,3-Dimethylbutyl acetate

Cat. No.: B094903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1,3-
dimethylbutyl acetate in organic synthesis reactions. It includes information on its synthesis,

physical and chemical properties, and applications as a solvent and fragrance component.

Physicochemical Properties and Safety Information
1,3-Dimethylbutyl acetate is a colorless liquid with a characteristic mild, pleasant, fruity odor.

[1][2] It is valued in various industrial applications for its favorable evaporation rate and low

toxicity.[3]

Table 1: Physicochemical Properties of 1,3-Dimethylbutyl Acetate
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Property Value Reference

Molecular Formula C₈H₁₆O₂ [3][4]

Molecular Weight 144.21 g/mol [4]

CAS Number 108-84-9 [5]

Boiling Point 144 °C [6]

Melting Point -63.8 °C [6]

Density 0.86 g/cm³ [7]

Flash Point 45 °C [1][6]

Solubility
Soluble in alcohol and ether;

insoluble in water.
[1][2]

Vapor Pressure 2.91 mmHg at 25 °C [6]

Refractive Index 1.411 [6]

Odor Fruity, mild, pleasant [1][2]

Safety Information:

1,3-Dimethylbutyl acetate is a flammable liquid and should be handled with appropriate safety

precautions.[1] It is incompatible with strong oxidizing agents, nitrates, alkalis, and acids.[1] For

detailed safety information, always consult the latest Safety Data Sheet (SDS).

Synthesis of 1,3-Dimethylbutyl Acetate via Fischer
Esterification
The most common method for synthesizing 1,3-dimethylbutyl acetate is the Fischer

esterification of 4-methyl-2-pentanol with acetic acid, using an acid catalyst such as sulfuric

acid.[8] This reversible reaction is driven to completion by using an excess of one of the

reactants or by removing water as it is formed.[9]

Reaction Scheme:
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Caption: Fischer Esterification of 4-Methyl-2-pentanol.

Experimental Protocol: Synthesis of 1,3-Dimethylbutyl Acetate

This protocol is adapted from a standard Fischer esterification procedure.[10][11]

Materials:

4-methyl-2-pentanol (1.5 mL)

Glacial acetic acid (3 mL)

Concentrated sulfuric acid (a few drops)

5% aqueous sodium bicarbonate solution

Anhydrous sodium sulfate

Diethyl ether (for extraction)

Round bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: To a pre-weighed round bottom flask, add 1.5 mL of 4-methyl-2-pentanol

and reweigh to determine the exact mass. Add 3 mL of glacial acetic acid and a boiling chip.

Carefully add a few drops of concentrated sulfuric acid.

Reflux: Assemble a reflux apparatus and heat the mixture using a heating mantle for 60-70

minutes.[10]
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Work-up:

Cool the reaction mixture to room temperature.

Slowly add 2-3 mL of 5% aqueous sodium bicarbonate solution to neutralize the excess

acid until the cessation of CO₂ evolution.

Transfer the mixture to a separatory funnel. Add diethyl ether to extract the ester.

Wash the organic layer twice with water.

Dry the organic layer over anhydrous sodium sulfate for 10-15 minutes.[10]

Purification:

Decant the dried organic layer into a distillation flask.

Perform a simple distillation to isolate the 1,3-dimethylbutyl acetate. The boiling point of

the product is approximately 144 °C.[6]

Characterization:

The final product should have a fruity odor.[10]

Obtain the mass of the purified product and calculate the percent yield. A reported yield for

a similar procedure is 34.6%.[10]

Characterize the product using spectroscopic methods such as IR and NMR spectroscopy.

The 1H NMR spectrum of 1,3-dimethylbutyl acetate is available for comparison.[12][13]

Table 2: Reactant and Product Information for Synthesis
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Compound
Molar Mass (
g/mol )

Density (g/mL) Amount Moles

4-Methyl-2-

pentanol
102.17 0.808 1.5 mL ~0.0119

Acetic Acid 60.05 1.049 3 mL ~0.0524

1,3-Dimethylbutyl

Acetate
144.21 0.86 Theoretical Theoretical

Application as a Solvent in Organic Synthesis
1,3-Dimethylbutyl acetate's moderate polarity and favorable boiling point make it a suitable

solvent for various organic reactions, particularly for substitution reactions where a non-protic

environment is preferred.[4][14] Its ester functionality makes it relatively inert under many

reaction conditions.

Logical Workflow for Solvent Selection:
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Caption: Solvent selection workflow for organic reactions.

Protocol: Example of a Nucleophilic Substitution Reaction
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While a specific protocol using 1,3-dimethylbutyl acetate as a solvent is not readily available

in the searched literature, a general procedure for an SN2 reaction where it could be a suitable

solvent is provided below. This is based on a similar reaction replacing a less desirable solvent

like DMF.[15]

Reaction: Synthesis of an alkyl acetate from an alkyl bromide and potassium acetate.

Materials:

Alkyl bromide (e.g., 1-bromohexane)

Potassium acetate

1,3-Dimethylbutyl acetate (as solvent)

Round bottom flask

Magnetic stirrer and stir bar

Heating mantle with temperature control

Condenser

Procedure:

Setup: In a round bottom flask, dissolve potassium acetate in 1,3-dimethylbutyl acetate.

Reaction: Add the alkyl bromide to the solution. Heat the mixture with stirring to a

temperature appropriate for the specific substrate (e.g., 80-100 °C) and monitor the reaction

progress by TLC or GC.

Work-up:

After the reaction is complete, cool the mixture to room temperature.

Add water to dissolve the potassium bromide byproduct.

Extract the product with a suitable organic solvent (e.g., diethyl ether).
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Wash the organic layer with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purification: Filter off the drying agent and remove the solvent under reduced pressure. The

crude product can be purified by distillation.

Table 3: Comparison of Solvents for Esterification Reactions

Solvent Dielectric Constant Boiling Point (°C) Notes

1,3-Dimethylbutyl

Acetate
~4-6 (estimated) 144

Moderate polarity,

aprotic, good for

higher temperatures.

Dichloromethane

(DCM)
9.08 40

Common but volatile

and has health

concerns.[16]

N,N-

Dimethylformamide

(DMF)

36.7 153

High polarity, aprotic,

but has significant

health concerns.[16]

Dimethyl sulfoxide

(DMSO)
47.2 189

High polarity, aprotic,

can accelerate base-

catalyzed

esterifications.[17]

Toluene 2.38 111

Nonpolar, good for

azeotropic removal of

water.

Application in Fragrance Formulations
1,3-Dimethylbutyl acetate is utilized in the fragrance industry for its pleasant, fruity aroma.[4]

It can be used to impart a fresh and sweet note to perfume compositions.

Protocol: General Guidance for Incorporation into a Fragrance Accord
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The creation of a fragrance is an art form, and the exact percentages of each component are

proprietary. However, a general approach to incorporating 1,3-dimethylbutyl acetate into a

simple fruity-floral accord is outlined below.

Materials:

1,3-Dimethylbutyl acetate

Other fragrance materials (e.g., Linalool - floral, Ethyl Acetate - fruity, Galaxolide - musk)

Perfumer's alcohol (ethanol)

Glass beakers and droppers

Digital scale

Sample vials

Procedure:

Create a Base Accord: Start by creating a simple base, for example, a floral note with

Linalool.

Introduce the Fruity Note: Add a small, measured amount of 1,3-dimethylbutyl acetate to

the base. Start with a low concentration (e.g., 1-5% of the total concentrate) and evaluate the

scent on a smelling strip.

Modify and Enhance: Add other fragrance components to modify the accord. For instance, a

touch of Ethyl Acetate can enhance the fruity character, while a musk like Galaxolide can

provide depth and longevity.

Dilution and Maturation: Once the desired scent profile is achieved in the concentrate, dilute

it with perfumer's alcohol to the desired strength (e.g., Eau de Toilette ~5-15% concentrate).

Allow the mixture to mature for several weeks to allow the scents to meld.

Table 4: Olfactory Properties of 1,3-Dimethylbutyl Acetate and Related Esters

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b094903?utm_src=pdf-body
https://www.benchchem.com/product/b094903?utm_src=pdf-body
https://www.benchchem.com/product/b094903?utm_src=pdf-body
https://www.benchchem.com/product/b094903?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Odor Description Odor Threshold Application

1,3-Dimethylbutyl

Acetate
Mild, pleasant, fruity

Not specified in

search results

Fragrances,

flavorings[1][2]

Benzyl Acetate
Floral, fruity, jasmine-

like
~7 ppb Perfumes, soaps

Isoamyl Acetate Banana, pear ~7 ppb
Food flavorings,

perfumes

Ethyl Acetate
Sweet, fruity, nail

polish-like
~9 ppm

Solvents,

decaffeination,

flavorings

Analysis of Fragrance Components:

Gas Chromatography-Mass Spectrometry (GC-MS) is the standard technique for analyzing the

chemical composition of fragrances and essential oils.[18] A GC-MS analysis of a fragrance

containing 1,3-dimethylbutyl acetate would show a distinct peak corresponding to its retention

time and mass spectrum, allowing for its identification and quantification within the mixture.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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